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Compound of Interest

Compound Name: Pinacolyl methylphosphonic acid

Cat. No.: B1194192 Get Quote

An In-depth Technical Guide to Pinacolyl
Methylphosphonic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Pinacolyl methylphosphonic
acid (PMPA), a significant biomarker for exposure to G-series nerve agents. The document

details its chemical identity, physicochemical properties, and analytical methodologies for its

detection, tailored for professionals in research and development.

Chemical Identification and Molecular Structure
Pinacolyl methylphosphonic acid is an organophosphorus compound primarily known as a

hydrolysis product and thus a key biomarker for exposure to the nerve agent Soman.[1][2][3] Its

unambiguous identification is crucial for forensic and clinical analysis.

The Chemical Abstracts Service (CAS) Registry Number for Pinacolyl methylphosphonic
acid is 616-52-4.[1][2][3][4]

Molecular Structure:

The structure of Pinacolyl methylphosphonic acid consists of a central phosphorus atom

bonded to a methyl group, a hydroxyl group, an oxygen atom with a double bond, and a

pinacolyl group.[4]
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Molecular Formula: C₇H₁₇O₃P[1][4][5]

IUPAC Name: (3,3-dimethylbutan-2-yloxy)(methyl)phosphinic acid[3][4]

InChI: InChI=1S/C7H17O3P/c1-6(7(2,3)4)10-11(5,8)9/h6H,1-5H3,(H,8,9)[4]

InChI Key: BLALDUPQYCGKAG-UHFFFAOYSA-N[4]

SMILES: CC(C(C)(C)C)OP(=O)(C)O[4]

Physicochemical Properties
A summary of the key physicochemical properties of Pinacolyl methylphosphonic acid is

presented in the table below for easy reference and comparison.

Property Value Source

Molecular Weight 180.18 g/mol [1][4][5]

Density 1.032 g/mL at 25 °C [4][6]

Boiling Point 96-106 °C at 8 mmHg [4][6]

pKa (strongest acidic) 2.06 - 2.21 [4]

Physical Form Oily liquid [6]

Color Colorless [6]

Solubility
Slightly soluble in Chloroform

and Ethyl Acetate
[6]

Significance as a Biomarker
Pinacolyl methylphosphonic acid is not a naturally occurring compound in the human body.

[7] Its presence is a definitive indicator of exposure to the chemical warfare agent Soman.[2]

Soman rapidly hydrolyzes in the environment and in the body to form PMPA, making the

detection of PMPA a critical tool in verifying exposure, even when the parent agent is no longer

detectable.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194192?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

